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Compound of Interest

Compound Name: 1-(Azidomethyl)-2-iodobenzene
CAS No.: 405198-82-5
Cat. No.: B1281164

Get Quote

Compound Identity & Core Specifications

1-(Azidomethyl)-2-iodobenzene, commonly known as 2-iodobenzyl azide, is a bifunctional

organic building block characterized by the presence of an electrophilic benzylic azide and an
ortho-positioned iodine atom. This dual functionality makes it a privileged scaffold in diversity-
oriented synthesis, particularly for constructing fused nitrogen heterocycles via tandem cross-

coupling/cycloaddition sequences.
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Property Specification

CAS Number 405198-82-5

IUPAC Name 1-(Azidomethyl)-2-iodobenzene
Synonyms 2-lodobenzyl azide; o-lodobenzyl azide

Molecular Formula

Molecular Weight 259.05 g/mol

) Pale yellow oil or low-melting solid (light
Physical State "
sensitive)

Soluble in DCM, THF, DMSO, DMF; insoluble in

Solubility .
water

Synthesis Protocol

The synthesis of 1-(azidomethyl)-2-iodobenzene is typically achieved via nucleophilic
substitution (

) of 2-iodobenzyl bromide. This protocol prioritizes safety due to the energetic nature of the
azide functionality.

Reagents & Materials
e Precursor: 2-lodobenzyl bromide (CAS 40400-13-3).

» Nucleophile: Sodium azide (

) (1.2-1.5 equivalents).

¢ Solvent: DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide). Note: DMSO accelerates
the reaction rate significantly due to better cation solvation.

o Workup: Diethyl ether (

) or Ethyl acetate (

), Water, Brine.
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Step-by-Step Methodology

o Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-iodobenzyl
bromide (1.0 equiv) in DMSO (0.5 M concentration).

o Azidation:Caution: Add sodium azide (1.2 equiv) portion-wise at room temperature. Do not
heat initially.[1] The reaction is slightly exothermic.[2]

o Reaction: Stir the mixture at ambient temperature (20-25 °C) for 4-12 hours. Monitor
conversion by TLC (Hexanes/EtOAc) or LC-MS. The benzylic bromide spot should
disappear.

e Quench & Extraction:
o Dilute the reaction mixture with 5 volumes of ice-cold water.

o Extract three times with diethyl ether.[2] Avoid chlorinated solvents if possible during
extraction to minimize shock sensitivity risks in case of diazide formation, though unlikely
here.

 Purification: Wash the combined organic layers with water (2x) and brine (1x) to remove
residual DMSO. Dry over anhydrous

, filter, and concentrate under reduced pressure at <30 °C.

o Storage: Store the resulting pale yellow oil in the dark at -20 °C.

Synthesis Workflow Diagram

2-lodobenzyl bromide

(CAS 40400-13-3)
. >90% Yield 1-(Azidomethyl)-2-iodobenzene
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Figure 1: Nucleophilic substitution pathway for the synthesis of 2-iodobenzyl azide.
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Reactivity Landscape & Applications

The strategic value of 1-(azidomethyl)-2-iodobenzene lies in its orthogonality. The azide
group allows for "Click" chemistry (CuAAC) or Staudinger reactions, while the ortho-iodine
serves as a handle for Palladium-catalyzed cross-coupling (Suzuki, Sonogashira, Heck).

A. Tandem Sonogashira / Click Cyclization

This is the most powerful application of this scaffold. By reacting 2-iodobenzyl azide with a
terminal alkyne in the presence of Pd and Cu catalysts, researchers can synthesize fused
tricyclic systems (e.g.,

) in a one-pot operation.

e Mechanism:
o Sonogashira Coupling: The terminal alkyne couples with the aryl iodide.[3]

o Intramolecular Cycloaddition: The newly installed alkyne is positioned perfectly to react
with the benzylic azide, forming a fused triazole ring.

B. Sequential Functionalization (Click then Couple)

Alternatively, the azide can be reacted first via standard CuUAAC conditions (Cul, Ascorbate) to
install a 1,2,3-triazole. The aryl iodide remains intact, allowing for subsequent functionalization
of the benzene ring to build complex libraries.

C. Staudinger Reduction
Reduction with triphenylphosphine (

) yields 2-iodobenzylamine (CAS 39959-51-8), a valuable intermediate for synthesizing
isoindolinones or secondary amines via Buchwald-Hartwig coupling.

Reaction Pathway Diagram
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1-(Azidomethyl)-2-iodobenzene
(CAS 405198-82-5)

Terminal Alkyne Terminal Alkyne
Pd(PPh3)2CI2, Cul, Et3N CuS04, Na Ascorbate PF()g?a;u-l;iTnF/eHrio
Heat (Tandem) RT (Click Only) 9
ne-Pot Cyclization elective Cycloaddition \Reduction
Fused Tricyclic Triazole 1-(Triazolyl)-2-iodobenzene 2-lodobenzylamine
(e.g., Triazoloisoquinoline) (lodine handle retained) (CAS 39959-51-8)
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Figure 2: Divergent reactivity profile showing tandem cyclization vs. selective functionalization.

Safety & Handling Protocols
Explosion Hazard

While organic azides with a Carbon-to-Nitrogen ratio (

) > 3 are generally stable, all azides are potentially energetic.

e Rule of Thumb:

(where
is the number of atoms). For

, the ratio is roughly 2.3 (C=7, N=3), which is borderline. The heavy iodine atom adds mass
but does not stabilize the azide electronically.

o Precaution: Never distill this compound to dryness. Use a blast shield when working on
scales > 1 gram.

Light Sensitivity
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Aryl iodides are prone to homolytic cleavage of the C-I bond upon exposure to UV light,
liberating iodine (

) and turning the sample purple/brown.

» Storage: Amber vials wrapped in aluminum foil.
Incompatibility

e Acids: Contact with strong acids can liberate Hydrazoic acid (

), which is highly toxic and explosive.

o Metals: Avoid contact with copper or lead pipes (forms explosive metal azides), although
Cu(l) is used catalytically in controlled reaction vessels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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